3-Carboxy-1-methyl-2-(methylsulfanyl)pyridinium

• Molecular Formula: C8H10NO2S+
• Molecular Weight: 184.24 g/mol
• IUPAC Name: 1-methyl-2-methylsulfanylpyridin-1-ium-3-carboxylic acid
• InChI: InChI=1S/C8H9NO2S/c1-9-5-3-4-6(8(10)11)7(9)12-2/h3-5H,1-2H3/p+1
• InChI Key: FDNATJWJFBXLEE-UHFFFAOYSA-O
• SMILES: C[N+]1=CC=CC(=C1SC)C(=O)O

Description

3-Carboxy-1-methyl-2-(methylsulfanyl)pyridinium is a chemical compound that has gained significant attention in scientific research due to its potential for various applications. This compound is also known as Coenzyme A (CoA), which is an essential molecule in the metabolism of carbohydrates, fats, and proteins. CoA plays a crucial role in many biochemical reactions, including the citric acid cycle, fatty acid synthesis, and amino acid catabolism. In

Mechanism of Action

CoA and its derivatives act as cofactors in many enzymatic reactions, where they facilitate the transfer of acyl groups from one molecule to another. CoA is involved in the transfer of acyl groups in the citric acid cycle, fatty acid synthesis, and amino acid catabolism. CoA derivatives also play a crucial role in the regulation of gene expression, signal transduction, and cell proliferation.
Biochemical and Physiological Effects:
CoA and its derivatives have a wide range of biochemical and physiological effects. CoA is essential for the metabolism of carbohydrates, fats, and proteins. CoA derivatives have been shown to regulate gene expression, signal transduction, and cell proliferation. CoA and its derivatives are also involved in the regulation of energy metabolism, oxidative stress, and inflammation.

Advantages and Limitations for Lab Experiments

CoA and its derivatives have several advantages for lab experiments. CoA is a stable and readily available molecule that can be easily synthesized or purchased. CoA derivatives can be modified to produce different functional groups, which can be used for specific applications. However, CoA and its derivatives have some limitations, including their potential toxicity and instability in certain conditions.

Future Directions

There are several future directions for the research on CoA and its derivatives. CoA and its derivatives have the potential for various applications in medicine, including the treatment of cancer, neurodegenerative disorders, and metabolic disorders. CoA and its derivatives can also be used as diagnostic tools to measure the activity of various enzymes involved in metabolic pathways. Future research should focus on the development of new CoA derivatives with specific functional groups and their potential applications in various scientific fields.
Conclusion:
In conclusion, 3-Carboxy-1-methyl-2-(methylsulfanyl)pyridinium, also known as Coenzyme A, is a crucial molecule in the metabolism of carbohydrates, fats, and proteins. CoA and its derivatives have several potential applications in various scientific fields, including biochemistry, pharmacology, and medicine. CoA and its derivatives play a crucial role in many biochemical reactions, and their potential applications in medicine make them a promising area for future research.

Synthesis Methods

The synthesis of 3-Carboxy-1-methyl-2-(methylsulfanyl)pyridinium involves the condensation of 4-phosphopantetheine and ATP (adenosine triphosphate) in the presence of CoA synthase enzyme. This reaction results in the formation of CoA, which is then further modified to produce different CoA derivatives with various functional groups.

Scientific Research Applications

CoA and its derivatives have been extensively studied for their potential applications in various scientific fields, including biochemistry, pharmacology, and medicine. CoA is an essential cofactor in many enzymatic reactions, and its derivatives play a crucial role in cellular metabolism. CoA has been used as a diagnostic tool to measure the activity of various enzymes involved in metabolic pathways. CoA derivatives have also been used as potential therapeutic agents for the treatment of various diseases, including cancer, neurodegenerative disorders, and metabolic disorders.